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Compound of Interest

Compound Name: (S)-N-Nitroso Anatabine-d4

Cat. No.: B13836666 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to the certified reference material, (S)-N-Nitroso Anatabine-d4. It is

intended for researchers, scientists, and drug development professionals who utilize this stable

isotope-labeled compound in their studies.

Compound Information
(S)-N-Nitroso Anatabine-d4 is the deuterated form of (S)-N-Nitroso Anatabine, a tobacco-

specific nitrosamine. It is primarily used as an internal standard in analytical chemistry for the

quantification of N-Nitrosoanatabine in various matrices.

Identifier Value Source

Chemical Name

(S)-1,2,3,6-Tetrahydro-1-

nitroso-2,3'-bipyridine-

2',4',5',6'-d4

[1]

CAS Number 1426174-82-4 [2][3]

Molecular Formula C₁₀H₇D₄N₃O [3]

Molecular Weight 193.24 g/mol [3][4]

InChI Key
ZJOFAFWTOKDIFH-

IOADRVQPSA-N
[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13836666?utm_src=pdf-interest
https://www.benchchem.com/product/b13836666?utm_src=pdf-body
https://www.benchchem.com/product/b13836666?utm_src=pdf-body
https://www.lgcstandards.com/CN/zh/-S-N-Nitroso-Anatabine-d4/p/TRC-N524747
https://www.sigmaaldrich.com/US/en/product/aablocksinc/aabh9a21ae25
https://www.pharmaffiliates.com/en/1426174-82-4-s-n-nitroso-anatabine-d4-pasti068390.html
https://www.pharmaffiliates.com/en/1426174-82-4-s-n-nitroso-anatabine-d4-pasti068390.html
https://www.pharmaffiliates.com/en/1426174-82-4-s-n-nitroso-anatabine-d4-pasti068390.html
https://www.lgcstandards.com/BB/en/p/TRC-N524752
https://www.sigmaaldrich.com/US/en/product/aablocksinc/aabh9a21ae25
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13836666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Property Value Source

Appearance Clear Brownish Yellow Oil [3]

Storage Temperature 2-8°C [2]

Purity >95% (HPLC) [1]

Analytical Methods
The following sections detail the typical experimental protocols used for the analysis of (S)-N-
Nitroso Anatabine-d4.

HPLC is employed to determine the purity of the compound.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV detection at a wavelength suitable for nitrosamines (e.g., 254 nm).

Procedure: A known concentration of the sample is dissolved in the mobile phase, injected

into the HPLC system, and the peak area is used to calculate the purity against a reference

standard.

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the

compound.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an appropriate ionization source (e.g., electrospray

ionization - ESI).

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is measured to confirm the identity and isotopic labeling of

the compound.
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NMR spectroscopy is utilized to confirm the chemical structure of the compound.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or other suitable deuterated solvent.

Procedure: ¹H and ¹³C NMR spectra are acquired to ensure the signals are consistent with

the structure of (S)-N-Nitroso Anatabine-d4. The absence of signals at specific positions in

the ¹H NMR spectrum confirms the deuterium labeling.

Visualizations
Caption: Chemical structure of (S)-N-Nitroso Anatabine-d4.

Analytical Workflow for (S)-N-Nitroso Anatabine-d4
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Caption: A typical workflow for the analysis and certification of (S)-N-Nitroso Anatabine-d4.

This guide summarizes the essential technical information for (S)-N-Nitroso Anatabine-d4.

For specific batch data, please refer to the certificate of analysis provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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